tert-Butyl 2-ethyl-3-hydroxy-1-pyrrolidinecarboxylate

• IUPAC Name: tert-butyl 2-ethyl-3-hydroxypyrrolidine-1-carboxylate
• InChI: InChI=1S/C11H21NO3/c1-5-8-9(13)6-7-12(8)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3
• InChI Key: QLNZIWCMCVTDIC-UHFFFAOYSA-N
• Canonical SMILES: CCC1C(CCN1C(=O)OC(C)(C)C)O
• Molecular Formula: C11H21NO3
• Molecular Weight: 215.29 g/mol
• CAS No.: 1369084-43-4

Description

“tert-Butyl 2-ethyl-3-hydroxy-1-pyrrolidinecarboxylate” is a chemical compound with the CAS Number: 1369084-43-4. It has a molecular weight of 215.29. This compound has attracted significant attention in scientific research.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H21NO3/c1-5-8-9 (13)6-7-12 (8)10 (14)15-11 (2,3)4/h8-9,13H,5-7H2,1-4H3.

Scientific Research Applications

Biodegradation and Environmental Fate

• The biodegradation and fate of ethyl tert-butyl ether (ETBE) in soil and groundwater have been studied, showing that microorganisms can aerobically degrade ETBE, producing intermediates like tert-butyl alcohol (TBA) and 2-hydroxyisobutyric acid (2-HIBA). This research highlights the potential for microbial remediation strategies in contaminated environments (Thornton et al., 2020).

Synthetic Routes in Pharmaceuticals

• A study on the synthetic routes of vandetanib, a therapeutic compound, found that tert-butyl 4-((tosyloxy)methyl)piperidine-1-carboxylate and ethyl vanillate could be used in its synthesis. This indicates the importance of tert-butyl and ethyl groups in pharmaceutical synthesis, offering insights into how tert-Butyl 2-ethyl-3-hydroxy-1-pyrrolidinecarboxylate might be utilized (Mi, 2015).

Environmental Behavior and Fate of Ethers

• The environmental behavior and fate of methyl tert-butyl ether (MTBE) have been reviewed, detailing how MTBE dissolves in water and resists biodegradation in groundwater. This suggests the persistence of tert-butyl ethers in aquatic environments, which could be relevant for understanding the environmental impact of this compound (Squillace et al., 1997).

Applications in Nonchromatographic Bioseparation

• Three-phase partitioning (TPP), a method for the separation and purification of bioactive molecules, uses tert-butanol as one of its components. This technique is significant for the rapid, green, and economical separation of compounds in food, cosmetics, and medicine, demonstrating the utility of tert-butyl based solvents in bioseparation processes (Yan et al., 2018).